Cas no 2138233-46-0 (4-(2,2-dimethylpropyl)-3-(1,1,2,2-tetrafluoroethyl)-1H-1,2,4-triazole-5-thione)
4-(2,2-dimethylpropyl)-3-(1,1,2,2-tetrafluoroethyl)-1H-1,2,4-triazole-5-thione Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,2-dimethylpropyl)-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-thiol
- 4-(2,2-dimethylpropyl)-3-(1,1,2,2-tetrafluoroethyl)-1H-1,2,4-triazole-5-thione
- 3H-1,2,4-Triazole-3-thione, 4-(2,2-dimethylpropyl)-2,4-dihydro-5-(1,1,2,2-tetrafluoroethyl)-
-
- Inchi: 1S/C9H13F4N3S/c1-8(2,3)4-16-6(14-15-7(16)17)9(12,13)5(10)11/h5H,4H2,1-3H3,(H,15,17)
- InChI Key: YKXGENSXXOMQJR-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C(C(F)F)(F)F)N1CC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 349
- XLogP3: 3.2
- Topological Polar Surface Area: 59.7
4-(2,2-dimethylpropyl)-3-(1,1,2,2-tetrafluoroethyl)-1H-1,2,4-triazole-5-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-782564-0.05g |
4-(2,2-dimethylpropyl)-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-thiol |
2138233-46-0 | 95% | 0.05g |
$972.0 | 2024-05-22 | |
| Enamine | EN300-782564-0.1g |
4-(2,2-dimethylpropyl)-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-thiol |
2138233-46-0 | 95% | 0.1g |
$1019.0 | 2024-05-22 | |
| Enamine | EN300-782564-0.25g |
4-(2,2-dimethylpropyl)-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-thiol |
2138233-46-0 | 95% | 0.25g |
$1065.0 | 2024-05-22 | |
| Enamine | EN300-782564-0.5g |
4-(2,2-dimethylpropyl)-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-thiol |
2138233-46-0 | 95% | 0.5g |
$1111.0 | 2024-05-22 | |
| Enamine | EN300-782564-1.0g |
4-(2,2-dimethylpropyl)-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-thiol |
2138233-46-0 | 95% | 1.0g |
$1157.0 | 2024-05-22 | |
| Enamine | EN300-782564-2.5g |
4-(2,2-dimethylpropyl)-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-thiol |
2138233-46-0 | 95% | 2.5g |
$2268.0 | 2024-05-22 | |
| Enamine | EN300-782564-5.0g |
4-(2,2-dimethylpropyl)-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-thiol |
2138233-46-0 | 95% | 5.0g |
$3355.0 | 2024-05-22 | |
| Enamine | EN300-782564-10.0g |
4-(2,2-dimethylpropyl)-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2,4-triazole-3-thiol |
2138233-46-0 | 95% | 10.0g |
$4974.0 | 2024-05-22 |
4-(2,2-dimethylpropyl)-3-(1,1,2,2-tetrafluoroethyl)-1H-1,2,4-triazole-5-thione Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 4-(2,2-dimethylpropyl)-3-(1,1,2,2-tetrafluoroethyl)-1H-1,2,4-triazole-5-thione
Introduction to 4-(2,2-dimethylpropyl)-3-(1,1,2,2-tetrafluoroethyl)-1H-1,2,4-triazole-5-thione (CAS No. 2138233-46-0)
4-(2,2-dimethylpropyl)-3-(1,1,2,2-tetrafluoroethyl)-1H-1,2,4-triazole-5-thione is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole-thione class, a structural motif known for its versatile biological activities and potential therapeutic applications. The unique combination of substituents in its molecular structure—specifically the 2,2-dimethylpropyl and 1,1,2,2-tetrafluoroethyl groups—makes it a promising candidate for further exploration in drug discovery and development.
The chemical structure of this compound features a triazole ring fused with a thione group, which is flanked by bulky alkyl and fluoroalkyl substituents. This arrangement imparts distinct physicochemical properties that may influence its solubility, stability, and interaction with biological targets. The presence of fluorine atoms in the 1,1,2,2-tetrafluoroethyl side chain introduces lipophilicity and metabolic stability, which are critical factors in designing orally active drugs.
In recent years, there has been a growing interest in heterocyclic compounds due to their broad spectrum of biological activities. Triazole derivatives have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The thione group in this compound can participate in various chemical reactions, including nucleophilic addition and oxidation processes, which may be exploited in synthetic chemistry and drug design.
One of the most compelling aspects of 4-(2,2-dimethylpropyl)-3-(1,1,2,2-tetrafluoroethyl)-1H-1,2,4-triazole-5-thione is its potential as a scaffold for developing novel therapeutic agents. The structural features of this compound allow for modifications that could enhance its pharmacological profile. For instance, the introduction of additional functional groups or the exploration of different substitution patterns might lead to compounds with improved bioavailability or targeted action against specific disease pathways.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their biological activity. Virtual screening techniques can be employed to identify potential binding interactions between this molecule and biological targets such as enzymes or receptors. This approach has accelerated the discovery process in drug development pipelines.
The synthesis of 4-(2,2-dimethylpropyl)-3-(1,1,2,2-tetrafluoroethyl)-1H-1,2,4-triazole-5-thione presents both challenges and opportunities. The synthesis requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies can be leveraged to construct the complex framework of this molecule efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions may be particularly useful in forming the triazole ring and introducing the fluoroalkyl substituent.
The pharmacokinetic properties of this compound are also of great interest. The fluoroalkyl group can influence metabolic pathways by affecting enzyme recognition and reducing susceptibility to degradation by cytochrome P450 enzymes. This characteristic could make it a valuable component in designing drugs with prolonged half-lives or enhanced oral bioavailability.
In conclusion,4-(2dimethylpropyl)3(11tetrafluoroethyl) 51 triazole thione (CAS No 2138233460) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it a promising candidate for further investigation into drug discovery applications particularly in oncology infectious diseasesand inflammation related disorders The ongoing exploration of its synthetic pathways pharmacological effectsand interaction mechanisms will contribute valuable insights into medicinal chemistryand therapeutic innovation
2138233-46-0 (4-(2,2-dimethylpropyl)-3-(1,1,2,2-tetrafluoroethyl)-1H-1,2,4-triazole-5-thione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)